N-{[3'-(1H-pyrazol-3-yl)-2-biphenylyl]methyl}propanamide

• IUPAC Name: N-[[2-[3-(1H-pyrazol-5-yl)phenyl]phenyl]methyl]propanamide
• InChI: InChI=1S/C19H19N3O/c1-2-19(23)20-13-16-6-3-4-9-17(16)14-7-5-8-15(12-14)18-10-11-21-22-18/h3-12H,2,13H2,1H3,(H,20,23)(H,21,22)
• InChI Key: SCVNUEBJZSYERA-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCC1=CC=CC=C1C2=CC(=CC=C2)C3=CC=NN3
• Molecular Formula: C19H19N3O
• Molecular Weight: 305.4 g/mol

Description

N-{[3'-(1H-pyrazol-3-yl)-2-biphenylyl]methyl}propanamide, also known as GSK2193874, is a small molecule inhibitor that targets the protein TRPC4/5. TRPC4/5 is a calcium-permeable ion channel that plays a critical role in various physiological processes, including smooth muscle contraction, cardiac function, and neuronal excitability. In recent years, the development of TRPC4/5 inhibitors has gained significant attention due to their potential therapeutic applications in various diseases, including hypertension, heart failure, and chronic pain.

Mechanism of Action

The mechanism of action of N-{[3'-(1H-pyrazol-3-yl)-2-biphenylyl]methyl}propanamide involves the inhibition of TRPC4/5 channels. TRPC4/5 channels are non-selective cation channels that are permeable to calcium ions. These channels play a critical role in various physiological processes, including smooth muscle contraction, cardiac function, and neuronal excitability. The inhibition of TRPC4/5 channels by N-{[3'-(1H-pyrazol-3-yl)-2-biphenylyl]methyl}propanamide leads to a decrease in intracellular calcium levels, resulting in a relaxation of smooth muscle cells and a reduction in cardiac contractility.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{[3'-(1H-pyrazol-3-yl)-2-biphenylyl]methyl}propanamide have been extensively studied in various animal models. The compound has been shown to have a potent inhibitory effect on TRPC4/5 channels, leading to a decrease in intracellular calcium levels and smooth muscle contraction. This effect has been observed in various animal models of hypertension, heart failure, and chronic pain. Furthermore, the compound has been shown to have a favorable safety profile in preclinical studies, making it a promising candidate for further clinical development.

Advantages and Limitations for Lab Experiments

The advantages of using N-{[3'-(1H-pyrazol-3-yl)-2-biphenylyl]methyl}propanamide in lab experiments include its potent inhibitory effect on TRPC4/5 channels, its favorable safety profile in preclinical studies, and its potential therapeutic applications in various diseases. However, the limitations of using this compound in lab experiments include its complex synthesis process, its limited solubility in aqueous solutions, and its potential off-target effects.

Future Directions

The future directions for the research on N-{[3'-(1H-pyrazol-3-yl)-2-biphenylyl]methyl}propanamide include further preclinical studies to evaluate its safety and efficacy in various disease models, as well as clinical trials to assess its therapeutic potential in humans. Additionally, future research could focus on developing more efficient synthesis methods for this compound and identifying its potential off-target effects. Furthermore, the use of N-{[3'-(1H-pyrazol-3-yl)-2-biphenylyl]methyl}propanamide as a tool compound to study the role of TRPC4/5 channels in various physiological processes could also be explored.

Synthesis Methods

The synthesis of N-{[3'-(1H-pyrazol-3-yl)-2-biphenylyl]methyl}propanamide is a complex process that involves several steps. The initial step involves the preparation of 3-(1H-pyrazol-3-yl)benzaldehyde, which is then reacted with 2-bromobiphenyl to obtain 3-(2-biphenylyl)-1H-pyrazole. The final step involves the reaction of 3-(2-biphenylyl)-1H-pyrazole with propanoyl chloride to obtain N-{[3'-(1H-pyrazol-3-yl)-2-biphenylyl]methyl}propanamide. The synthesis of this compound is a challenging task, and several modifications have been made to improve the yield and purity of the final product.

Scientific Research Applications

N-{[3'-(1H-pyrazol-3-yl)-2-biphenylyl]methyl}propanamide has been extensively studied for its potential therapeutic applications in various diseases. The compound has been shown to inhibit TRPC4/5 channels in vitro and in vivo, leading to a decrease in intracellular calcium levels and smooth muscle contraction. This effect has been observed in various animal models of hypertension, heart failure, and chronic pain. Furthermore, the compound has been shown to have a favorable safety profile in preclinical studies, making it a promising candidate for further clinical development.